Cas no 1500317-16-7 (Methyl 1-(aminomethyl)-2-methylcyclopentane-1-carboxylate)

• Product Name: Methyl 1-(aminomethyl)-2-methylcyclopentane-1-carboxylate
• CAS No: 1500317-16-7
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5745424
• PubChem ID: 79679710
• Update Time: 2025-06-08

Methyl 1-(aminomethyl)-2-methylcyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 1-(AMINOMETHYL)-2-METHYLCYCLOPENTANE-1-CARBOXYLATE
• EN300-1153849
• 1500317-16-7
• METHYL1-(AMINOMETHYL)-2-METHYLCYCLOPENTANE-1-CARBOXYLATE
• AKOS018236606
• Cyclopentanecarboxylic acid, 1-(aminomethyl)-2-methyl-, methyl ester
• Methyl 1-(aminomethyl)-2-methylcyclopentane-1-carboxylate

• Inchi： 1S/C9H17NO2/c1-7-4-3-5-9(7,6-10)8(11)12-2/h7H,3-6,10H2,1-2H3
• InChI Key： PABJKXUXFLVJQT-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CN)CCCC1C)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.010±0.06 g/cm3(Predicted)
• Boiling Point: 225.3±13.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 1-(aminomethyl)-2-methylcyclopentane-1-carboxylate

Comprehensive Overview of Methyl 1-(aminomethyl)-2-methylcyclopentane-1-carboxylate (CAS 1500317-16-7)

Methyl 1-(aminomethyl)-2-methylcyclopentane-1-carboxylate (CAS 1500317-16-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This ester derivative, featuring both aminomethyl and methylcyclopentane moieties, serves as a versatile intermediate in synthetic chemistry. Its molecular framework makes it particularly valuable for designing bioactive molecules, including potential drug candidates targeting neurological and metabolic disorders—a hot topic in current AI-driven drug discovery trends.

The compound’s cyclopentane backbone is a focal point for researchers exploring conformationally restricted analogs, a strategy often employed to enhance drug selectivity and stability. With the rise of computational chemistry and machine learning in molecular design, CAS 1500317-16-7 has been studied for its potential to optimize pharmacokinetic profiles. Users frequently search for terms like "cyclopentane derivatives in drug development" or "amine-functionalized esters applications," reflecting growing interest in its utility.

From a synthetic perspective, Methyl 1-(aminomethyl)-2-methylcyclopentane-1-carboxylate is synthesized via multi-step routes involving Michael additions or reductive amination—methods widely discussed in green chemistry forums. Its carboxylate ester group offers reactivity for further derivatization, aligning with the demand for sustainable synthetic pathways, a recurring theme in SEO queries related to eco-friendly chemistry.

Analytical characterization of this compound typically involves NMR spectroscopy and mass spectrometry, techniques central to quality control in API manufacturing. As regulatory standards tighten, searches for "CAS 1500317-16-7 purity analysis" or "spectral data of aminomethyl cyclopentanes" have surged, underscoring its industrial relevance.

In material science, the compound’s steric hindrance and hydrogen-bonding capacity make it a candidate for supramolecular assemblies—a niche yet expanding area. Researchers investigating "self-assembling cyclopentane systems" or "non-covalent interactions in esters" may find this compound pivotal for innovative applications.

Despite its niche status, CAS 1500317-16-7 exemplifies the intersection of traditional organic synthesis and cutting-edge biotechnology. Its adaptability to high-throughput screening platforms and compatibility with automated synthesis tools position it as a forward-looking asset in precision medicine initiatives—a trending topic in both academic and industrial circles.

To conclude, Methyl 1-(aminomethyl)-2-methylcyclopentane-1-carboxylate represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to advanced materials—resonate with contemporary scientific priorities, making it a subject of enduring interest and inquiry.